Cas no 93103-87-8 (Benzo[b]thiophene-2-carboxamide, 4-bromo-N-methyl-)

• Product Name: Benzo[b]thiophene-2-carboxamide, 4-bromo-N-methyl-
• CAS No: 93103-87-8
• MF: C₁₀H₈BrNOS
• MW: 270.145620346069
• CID: 4335334
• PubChem ID: 13466539
• Update Time: 2025-04-24

Benzo[b]thiophene-2-carboxamide, 4-bromo-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzo[b]thiophene-2-carboxamide, 4-bromo-N-methyl-
• 93103-87-8
• DTXSID201241039
• 4-bromo-N-methylbenzo[b]thiophene-2-carboxamide

• Inchi： 1S/C10H8BrNOS/c1-12-10(13)9-5-6-7(11)3-2-4-8(6)14-9/h2-5H,1H3,(H,12,13)
• InChI Key： BNNIYACONKSJCS-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1C=C(C(NC)=O)S2

Computed Properties

• Exact Mass: 268.95100Da
• Monoisotopic Mass: 268.95100Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 57.3Ų